Cas no 1012393-76-8 (2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate)

2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate structure

1012393-76-8 structure

Product Name:2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate

CAS No:1012393-76-8

Molecular Formula:C₁₃H₇Cl₄NO₃

Molecular Weight:367.011579751968

CID:5449697

PubChem ID:24397880

2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate Properties

Names and Identifiers

- 1012393-76-8
- 2-METHOXYPHENYL 3,4,5,6-TETRACHLOROPYRIDINE-2-CARBOXYLATE
- EN300-26591145
- Z28253940
- AKOS000925040
- 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate
- InChIKey： PQUMTDUFAWQGSS-UHFFFAOYSA-N
- Inchi： 1S/C13H7Cl4NO3/c1-20-6-4-2-3-5-7(6)21-13(19)11-9(15)8(14)10(16)12(17)18-11/h2-5H,1H3
- SMILES： C1(C(OC2=CC=CC=C2OC)=O)=NC(Cl)=C(Cl)C(Cl)=C1Cl

Computed Properties

Exact Mass: 366.915054g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 364.918004g/mol
Heavy Atom Count: 21
Complexity: 373
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.4
Topological Polar Surface Area: 48.4Å²

Experimental Properties

Boiling Point: 533.4±50.0 °C(Predicted)
pka: -8.17±0.10(Predicted)
Density: 1.542±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-26591145-0.05g	2-methoxyphenyl 3,4,5,6-tetrachloropyridine-2-carboxylate	1012393-76-8	95.0%	0.05g	$212.0	2025-03-20

2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate Related Literature

1. A sustained-release Trametinib bio-multifunction hydrogel inhibits orthodontically induced inflammatory root resorption†

RSC Adv., 2022,12, 16444-16453
2. Inorganic chemistry

Annu. Rep. Prog. Chem., 1922,19, 30-59
3. On kinetic modelling for solar redox thermochemical H2O and CO2 splitting over NiFe2O4 for H2, CO and syngas production

Souzana Lorentzou,Margaritis Kostoglou Phys. Chem. Chem. Phys., 2017,19, 26776-26786
4. Visible-light-induced, catalyst and additive-free cycloaddition of vinylcyclopropanes: access to sulfur-containing seven-membered heterocycles†

Xiaozhou Huang,Rui Wang,Cen Zhou,Rong Gao,Haowen Zhang,Ying Zheng,Xiao Zhang Org. Chem. Front., 2021,8, 5454-5459
5. Magnetic and spectroscopic properties of Ni–Zn–Al ferrite spinel: from the nanoscale to microscale†

Jalel Massoudi,Kamel Nouri,Essebti Dhahri,Kamel Khirouni,Sylvain Bertaina,Lotfi Bessais,El Kebir Hlil RSC Adv., 2020,10, 34556-34580
6. Hypoxia-induced biosynthesis of gold nanoparticles in the living brain†

Elena A. Rozhkova,Byeongdu Lee,Judy A. Prasad,Yuzi Liu,Elena V. Shevchenko Nanoscale, 2019,11, 19285-19290
7. Thin film encapsulation of nano composites of polycarbonate (PC) for thermal management systems

Barnali S. Banerjee,Sukhmeet Singh Khaira,Balasubramanian K RSC Adv., 2014,4, 63380-63386
8. Decoration of homopolymer vesicles by antibacterial ultrafine silver nanoparticles

Hui Sun,Lang Fan,Kaidian Zou,Hongshi Zhu,Jianzhong Du RSC Adv., 2014,4, 41331-41335
9. Photocatalyst- and additive-free site-specific C(sp3)–H hydrazination of glycine derivatives and peptides†

Guang-Zu Wang,De-Guang Liu,Meng-Ting Liu,Yao Fu Green Chem., 2021,23, 5082-5087
10. Expression and assay of an N-methyltransferase involved in the biosynthesis of a vancomycin group antibiotic

Dominic P. O’Brien,Peter N. Kirkpatrick,Simon W. O’Brien,Thomas Staroske,Timothy I. Richardson,David A. Evans,Andrew Hopkinson,Jonathan B. Spencer,Dudley H. Williams Chem. Commun., 2000, 103-104

Related Categories

1012393-76-8 (2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate) Related Products

Recommended suppliers

Minglong (Xianning) Medicine Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.minglongchemistry.com

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chemnorm.com

Shanghai Xinsi New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

河南东延药业有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

Hubei Henglvyuan Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbhlykj.com/about_en.html